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Compound of Interest

Compound Name: 3-Bromophenethyl alcohol

Cat. No.: B1273047

This guide provides essential safety and logistical information for the proper disposal of 3-
Bromophenethyl alcohol, tailored for laboratory professionals in research and drug
development. Adherence to these procedures is critical for ensuring personnel safety and
environmental compliance.

Chemical and Hazard Profile

3-Bromophenethyl alcohol is a halogenated organic compound.[1] Understanding its

properties is the first step in safe handling and disposal. It is classified as a combustible liquid
and presents several health hazards.[2][3]

Summary of Key Data:
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Property Value Reference
CAS Number 28229-69-8 [2]
Molecular Formula BrCeH4CH2CH20H [3]
Molecular Weight 201.06 g/mol [3]

Physical Form Liquid

Density 1.478 g/mL at 25 °C

Boiling Point 107-110 °C @ 1 mmHg

Flash Point >110°C/>230 °F [4]

Storage Class 10 (Combustible liquids) [3]

Harmful if swallowed or in
contact with skin; Causes skin
Hazards and serious eye irritation; May

cause respiratory irritation.[2]

[4]115]

Personal Protective Equipment (PPE)

Before handling 3-Bromophenethyl alcohol for use or disposal, ensure the following personal
protective equipment is used to minimize exposure:

e Gloves: Wear chemical-resistant gloves (e.g., nitrile).[2][6]
» Eye Protection: Use chemical splash goggles or a face shield.[2][4]

e Lab Coat: A fully buttoned lab coat is required to protect from skin contact.[6]

Step-by-Step Disposal Protocol

Disposal of 3-Bromophenethyl alcohol must be handled as regulated hazardous waste.[6][7]
Do not dispose of this chemical down the drain or by evaporation.[6]
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Step 1: Waste Segregation Proper segregation is crucial to prevent dangerous chemical
reactions and to facilitate correct disposal.

o Classify as Halogenated Waste: As a brominated compound, 3-Bromophenethyl alcohol
must be collected in a designated halogenated organic waste stream.[1]

e Avoid Mixing:Do not mix with non-halogenated organic wastes.[7][8] Keeping these waste
streams separate can significantly reduce disposal costs.[8][9]

» Incompatibilities: Ensure the halogenated waste container for 3-Bromophenethyl alcohol
does not contain incompatible materials such as:

[e]

Strong acids or bases[1][6]

o

Oxidizing or reducing agents[6][8]

[¢]

Metals[6]

[¢]

Acutely toxic "P-listed" wastes|[9]
Step 2: Select an Appropriate Waste Container

o Material: Use a chemically compatible container, such as a polyethylene carboy or bottle.[1]
[6] Metal cans are not recommended as halogenated solvents can degrade to form acids
that corrode metal.[6]

» Condition: The container must be in good condition, free of leaks, and have a secure, tightly
sealing screw cap.[6][7][9]

e Venting: Specialized or vented caps may be necessary if there is a potential for gas
generation.[6]

Step 3: Labeling the Waste Container

» Timing: Affix a "Hazardous Waste" tag or label to the container before adding the first drop of
waste.[7][9]
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o Content: Clearly list all chemical constituents by their full chemical name (e.g., "3-
Bromophenethyl alcohol").[7] Do not use abbreviations or chemical formulas.[7]

 Information: Ensure the label includes generator information and identifies the applicable
hazards (e.g., Combustible, Toxic).[9]

Step 4: Accumulating and Storing Waste

o Location: Store the waste container in a designated Satellite Accumulation Area (SAA), such
as a secondary containment tub within a flammable storage cabinet or under a fume hood.[6]

[°]

» Closure: Keep the container tightly closed at all times, except when actively adding waste.[7]

[9]
e Environment: The storage area must be cool, dry, and well-ventilated.[6][9]
Step 5: Arranging for Final Disposal

o Contact Authority: Dispose of the waste through your institution's Environmental Health and
Safety (EH&S) department or a licensed hazardous waste disposal contractor.[2][5][9]

o Request Pickup: When the container is approximately three-quarters full, submit a request
for waste collection according to your institution's procedures.[9] Do not overfill containers.

Emergency Procedures: Spill Cleanup
In the event of a small spill that can be cleaned up in under 10 minutes by trained personnel:

o Ensure Safety: Wear appropriate PPE, including double nitrile gloves, chemical splash
goggles, and a lab coat.[6]

» Containment: Contain the spill and prevent it from entering drains.[5]

o Absorption: Soak up the spill with an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads).[4][6][10]
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o Collection: Carefully collect the absorbent material and place it into a sealable, compatible
container for disposal.[4][6]

o Disposal: Label the container as hazardous waste, listing all contents, and dispose of it
through the proper channels.[6][9]

» Notification: Report the incident to your supervisor and EH&S department. For large spills or
emergencies, evacuate the area and contact emergency personnel immediately.[9]

Disposal Workflow Diagram

The following diagram outlines the decision-making and operational workflow for the proper
disposal of 3-Bromophenethyl alcohol.
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Caption: Workflow for the safe disposal of 3-Bromophenethyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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